Cas no 2167958-28-1 (2-bromopropyl cyclopropanecarboxylate)

• Product Name: 2-bromopropyl cyclopropanecarboxylate
• CAS No: 2167958-28-1
• MF: C₇H₁₁BrO₂
• MW: 207.065041780472
• CID: 5897593
• PubChem ID: 165526983
• Update Time: 2025-08-05

2-bromopropyl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromopropyl cyclopropanecarboxylate
• 2167958-28-1
• EN300-1478571

• Inchi： 1S/C7H11BrO2/c1-5(8)4-10-7(9)6-2-3-6/h5-6H,2-4H2,1H3
• InChI Key： SRVGIIWXNHPMMK-UHFFFAOYSA-N
• SMILES： BrC(C)COC(C1CC1)=O

Computed Properties

• Exact Mass: 205.99424g/mol
• Monoisotopic Mass: 205.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromopropyl cyclopropanecarboxylate

Introduction to 2-Bromopropyl Cyclopropanecarboxylate (CAS No. 2167958-28-1)

2-Bromopropyl cyclopropanecarboxylate (CAS No. 2167958-28-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by a brominated propyl group attached to a cyclopropanecarboxylate moiety, which imparts specific reactivity and functional versatility.

The chemical structure of 2-bromopropyl cyclopropanecarboxylate is composed of a cyclopropane ring, a carboxylate group, and a brominated propyl chain. The cyclopropane ring, being highly strained, exhibits unique reactivity patterns that can be harnessed in various synthetic transformations. The presence of the bromine atom on the propyl chain provides a versatile handle for further functionalization, making this compound an attractive starting material for the synthesis of more complex molecules.

In recent years, 2-bromopropyl cyclopropanecarboxylate has been explored in several areas of research, including the development of new pharmaceuticals and the synthesis of bioactive compounds. One notable application is its use as an intermediate in the synthesis of drugs targeting specific biological pathways. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against certain enzymes involved in disease processes, such as kinases and proteases.

The synthetic accessibility of 2-bromopropyl cyclopropanecarboxylate has also been a subject of interest. Researchers have developed efficient methods to synthesize this compound using various catalytic systems and reaction conditions. One such method involves the bromination of propargylic alcohols followed by ring-closing metathesis to form the cyclopropane ring. This approach not only provides high yields but also allows for the introduction of various substituents on the propargylic alcohol, thereby expanding the scope of possible derivatives.

In addition to its synthetic utility, 2-bromopropyl cyclopropanecarboxylate has been investigated for its potential biological activities. Preliminary studies have indicated that this compound and its derivatives can modulate cellular processes such as apoptosis and cell signaling pathways. These findings suggest that 2-bromopropyl cyclopropanecarboxylate could serve as a lead compound for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The environmental impact and safety profile of 2-bromopropyl cyclopropanecarboxylate are also important considerations in its use and application. While detailed toxicological data are still being compiled, initial assessments suggest that this compound is relatively stable under standard laboratory conditions and does not pose significant environmental hazards when handled properly. However, as with any chemical compound, appropriate safety measures should be taken during handling and storage to ensure the well-being of laboratory personnel.

In conclusion, 2-bromopropyl cyclopropanecarboxylate (CAS No. 2167958-28-1) represents a promising compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration in the development of new drugs and bioactive molecules. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in the scientific community.